Cas no 616-73-9 (Phenol,5-methyl-2,4-dinitro-)

• Product Name: Phenol,5-methyl-2,4-dinitro-
• CAS No: 616-73-9
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 515932
• PubChem ID: 12030
• Update Time: 2025-04-19

Phenol,5-methyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,5-methyl-2,4-dinitro-
• 3-METHYL-4,6-DINITROPHENOL
• 5-Methyl-2,4-dinitrophenol
• 2,4-dinitro-5-methylphenol
• 4,6-dinitro-3-hydroxytoluene
• 4,6-Dinitro-m-cresol
• 4.6-dinitro-3-hydroxy-toluene
• 4.6-Dinitro-3-hydroxy-toluol
• 4.6-Dinitro-m-kresol
• AC1L1YOU
• BRN 2121129
• CTK5B3547
• m-Cresol, 4,6-dinitro-

• Inchi： 1S/C7H6N2O5/c1-4-2-7(10)6(9(13)14)3-5(4)8(11)12/h2-3,10H,1H3
• InChI Key： ZIFGQZOJBWXBNW-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02768
• Monoisotopic Mass: 198.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.5928 (rough estimate)
• Boiling Point: 335.43°C (rough estimate)
• Refractive Index: 1.5460 (estimate)
• PSA: 106.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Dinitrophenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols Dinitrophenols